
An In-depth Technical Guide to Oseltamivir: A
Neuraminidase Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neuraminidase-IN-11

Cat. No.: B12397678 Get Quote

Disclaimer: Information on the specific compound "Neuraminidase-IN-11" is not publicly

available. This guide provides a comprehensive overview of the well-characterized and widely

used neuraminidase inhibitor, Oseltamivir, as a representative example for researchers,

scientists, and drug development professionals.

Introduction
Oseltamivir, marketed under the trade name Tamiflu®, is a potent and selective inhibitor of the

neuraminidase enzyme of influenza A and B viruses.[1][2][3] As an antiviral agent, it plays a

crucial role in the treatment and prophylaxis of influenza infections.[1][2][3] Oseltamivir is a

prodrug, meaning it is administered in an inactive form and is subsequently metabolized in the

body to its active form, oseltamivir carboxylate.[2][4][5] This active metabolite mimics the

natural substrate of the neuraminidase enzyme, sialic acid, and competitively inhibits its

activity, thereby preventing the release of new viral particles from infected host cells and

limiting the spread of the infection.[5][6]

Chemical Structure and Properties
The chemical identity and key physicochemical properties of Oseltamivir and its active

metabolite, Oseltamivir Carboxylate, are summarized below.
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Oseltamivir Carboxylate

Chemical and Physical Properties
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Property Oseltamivir Oseltamivir Carboxylate

IUPAC Name

ethyl (3R,4R,5S)-4-acetamido-

5-amino-3-(pentan-3-

yloxy)cyclohex-1-ene-1-

carboxylate[1]

(3R,4R,5S)-4-acetamido-5-

amino-3-(pentan-3-

yloxy)cyclohex-1-ene-1-

carboxylic acid[7]

Molecular Formula C16H28N2O4[1][6] C14H24N2O4[7][8]

Molecular Weight 312.41 g/mol [1][6] 284.35 g/mol [7]

SMILES

CCC(CC)O[C@@H]1C=C(C--

INVALID-LINK--

N)C(=O)OCC[1]

CCC(CC)O[C@@H]1C=C(C--

INVALID-LINK--N)C(=O)O[7]

CAS Number 196618-13-0[1] 187227-45-8[7]

Appearance White crystalline solid[9][10] Solid

Melting Point
190–206 °C (phosphate salt)

[9]
Not available

Water Solubility
1.6 g/L (estimated for

phosphate salt)[9]

≥46.1 mg/mL (with gentle

warming)[11]

pKa 7.7 (25 °C)[12] Not available

Biological Activity and Mechanism of Action
Oseltamivir is a competitive inhibitor of the viral neuraminidase enzyme, which is crucial for the

release of newly formed virions from infected cells.

Inhibitory Activity
The inhibitory potency of oseltamivir carboxylate against various influenza virus neuraminidase

subtypes is typically measured as the half-maximal inhibitory concentration (IC50). These

values can vary depending on the viral strain and the assay method used.
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Influenza Virus Subtype Neuraminidase Subtype
Mean IC50 (nM) of
Oseltamivir Carboxylate

A/H1N1 N1 1.2 - 1.34[13][14]

A/H3N2 N2 0.5 - 0.67[13][14]

Influenza B 8.8 - 13[13][14]

A(H1N1)pdm09 N1 0.90[15]

A(H5N1) N1 0.70[16]

Mechanism of Action Signaling Pathway
Oseltamivir acts as a prodrug that is converted to the active oseltamivir carboxylate by

esterases in the liver. Oseltamivir carboxylate then inhibits the neuraminidase enzyme on the

surface of the influenza virus. This inhibition prevents the cleavage of sialic acid residues from

the host cell surface, which in turn prevents the release of newly formed virus particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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